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Compound of Interest

Compound Name: (+)-JNJ-37654032

Cat. No.: B1673014

Essential Safety Protocols for Handling (+)-JNJ-
37654032

For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical information for the handling of (+)-JNJ-
37654032, a potent, orally active selective androgen receptor modulator (SARM) intended for
research use only.[1][2][3] Given the absence of a specific Safety Data Sheet (SDS), this
guidance is based on best practices for handling potent pharmaceutical compounds in a
laboratory setting.

Compound Information
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Identifier Value
1H-Benzimidazole-2-methanol, 5,6-dichloro-
IUPAC Name .
alpha-ethenyl-alpha-(trifluoromethyl)-, (+)-[1]
CAS Number 944919-15-7[1]

Molecular Formula

C11H7CI2F3N20[1]

Molecular Weight 311.09 g/mol [1]
A nonsteroidal androgen receptor (AR) ligand
o with mixed agonist and antagonist activity.[1][4]
Description

It is being investigated for its potential in treating

muscle-wasting diseases.[2][4]

Physical Form

Typically a powder.

Personal Protective Equipment (PPE)

A comprehensive assessment of the specific laboratory operations is necessary to determine

the appropriate level of PPE.[5] The following table outlines the minimum recommended PPE

for handling (+)-JNJ-37654032.
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) ] Specifications & Best
Protection Type Recommended Equipment _
Practices

Goggles should provide a tight
seal around the eyes to protect
against splashes.[6] A face
shield should be worn over
) Safety Goggles and Face safety goggles when there is a
Eye and Face Protection ) o ] )
Shield significant risk of splashing or
aerosol generation.[6][7] All
eye and face protection must

meet ANSI Z87.1 standards.[6]
[8]

Wear two pairs of disposable
nitrile gloves for incidental
contact.[9] For prolonged
contact or when handling
larger quantities, consider
wearing a more robust glove,
Hand Protection Double Nitrile Gloves such as neoprene or Silver
Shield gloves, underneath the
outer nitrile glove.[9] Gloves
should be inspected for any
signs of degradation before
use and changed immediately

upon contamination.[8]

A disposable, fluid-resistant
gown should be worn over a
standard laboratory coat to

] Disposable Gown over a Lab provide an additional layer of

Body Protection ]
Coat protection.[10] Lab coats

should be buttoned and fit
properly to cover as much skin

as possible.[8]

Respiratory Protection N95 Respirator or Higher When handling the powder
outside of a containment
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system (e.g., weighing), a
NIOSH-approved N95
respirator is the minimum
requirement to prevent
inhalation of airborne patrticles.
For procedures with a higher
risk of aerosolization, a higher
level of respiratory protection,
such as a powered air-
purifying respirator (PAPR),

may be necessary.[7][10]

Shoes should fully cover the
Foot Protection Closed-toe Shoes feet to protect against spills

and falling objects.[7]

Operational Plan: Handling and Weighing

Due to its potency, (+)-JNJ-37654032 should be handled in a manner that minimizes exposure.
Engineering controls are the primary means of protection, supplemented by PPE.

Engineering Controls:

o Containment: All handling of the solid compound, especially weighing and reconstituting,
should be performed in a containment system such as a chemical fume hood, a glove box,
or a ventilated balance enclosure.[10][11]

e Ventilation: Ensure adequate ventilation in all areas where the compound is handled to
minimize the concentration of any airborne particles.[10]

Step-by-Step Handling Protocol:

o Preparation: Before handling the compound, ensure all necessary PPE is donned correctly.
Prepare the work area by lining it with absorbent, disposable bench paper.

e Weighing:

o Perform all weighing operations within a ventilated enclosure.
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o Use dedicated spatulas and weighing papers.

o Handle the compound gently to avoid generating dust.

e Reconstitution:

o If preparing a stock solution, add the solvent to the vial containing the compound slowly to
avoid splashing.

o Cap the vial securely before mixing.

e Post-Handling:

[¢]

Wipe down the work surface and any equipment used with an appropriate deactivating
solution (if known) or a suitable solvent (e.g., 70% ethanol), followed by water.

[¢]

Dispose of all contaminated materials as hazardous waste.

Remove PPE in the correct order to avoid cross-contamination.

[e]

o

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

All waste generated from handling (+)-JNJ-37654032 must be treated as hazardous chemical
waste.
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Waste Type Disposal Procedure

Contaminated gloves, gowns, bench paper,

weighing papers, and any unused compound
Solid Waste Jning pap . / P

should be collected in a clearly labeled, sealed

hazardous waste container.

Unused solutions and solvent rinses should be
o collected in a sealed, properly labeled
Liquid Waste )
hazardous waste container. Do not pour down

the drain.

Contaminated needles, syringes, and other
Sharps sharps must be disposed of in a designated

sharps container for hazardous chemical waste.

Follow all local, state, and federal regulations for the disposal of hazardous waste.

Visual Workflow for Handling (+)-JNJ-37654032

The following diagram illustrates the key steps and decision points for the safe handling of (+)-
JNJ-37654032.
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Workflow for Safe Handling of (+)-JNJ-37654032

Preparation

Don Appropriate PPE

Prepare Work Area

Proceed to Handling

Handling (in Containment)

Weigh Compound

Reconstitute Solution

Proceed to Cleanup

Cleanup and Disposal

Decontaminate Surfaces & Equipment

;

Dispose of Hazardous Waste

Proceed to Post-Handling

Post-Handling

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A flowchart outlining the procedural steps for the safe handling of (+)-JNJ-37654032.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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